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Compound of Interest

Compound Name: 3,4-Dibromo-6, 7-dichloroquinoline

Cat. No.: B578824

Technical Dossier: 3,4-Dibromo-6,7-
dichloroquinoline

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the molecular formula and molecular
weight of 3,4-Dibromo-6,7-dichloroquinoline, a halogenated quinoline derivative of interest in
medicinal chemistry and materials science.

Molecular Formula and Structure

The chemical structure of quinoline is a bicyclic aromatic heterocycle consisting of a benzene
ring fused to a pyridine ring. In 3,4-Dibromo-6,7-dichloroquinoline, the hydrogen atoms at
positions 3, 4, 6, and 7 of the quinoline core are substituted with two bromine atoms and two
chlorine atoms, respectively. This substitution pattern leads to the molecular formula:

CoH3Br2CI2N

This formula indicates that a single molecule of the compound contains nine carbon atoms,
three hydrogen atoms, two bromine atoms, two chlorine atoms, and one nitrogen atom. A
similar compound, 3,6-Dibromo-2,4-dichloroquinoline, shares the same molecular formula and
has a molar mass of 355.84 g/mol [1].
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Molecular Weight Calculation

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The standard atomic weights for the elements present in 3,4-Dibromo-6,7-dichloroquinoline
are:

« Carbon (C): 12.011 u[2]
« Hydrogen (H): 1.008 u[3][4]
« Bromine (Br): 79.904 u[5][6][7]
« Chlorine (CI): 35.453 u[8][9]
« Nitrogen (N): 14.007 u[10][11]

The calculated molecular weight of 3,4-Dibromo-6,7-dichloroquinoline is presented in the

table below.

Element Symbol - Atomic Weight Total Weight
(u) (u)

Carbon C 9 12.011 108.099
Hydrogen H 3 1.008 3.024
Bromine Br 2 79.904 159.808
Chlorine Cl 2 35.453 70.906
Nitrogen N 1 14.007 14.007
Total 355.844

The molecular weight of 3,4-Dibromo-6,7-dichloroquinoline is 355.844 g/mol .

Elemental Composition

The following diagram illustrates the elemental composition of 3,4-Dibromo-6,7-
dichloroquinoline, highlighting the constituent atoms that contribute to its molecular weight.
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Elemental Composition of CoH3Br2CI2N
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Elemental composition of 3,4-Dibromo-6,7-dichloroquinoline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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